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Compound of Interest

Compound Name: 2-Phenylpropylamine

Cat. No.: B128651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Phenylpropylamine (also known as β-methylphenethylamine). The information

presented is intended to support research and development activities by providing key data

points, experimental methodologies, and an understanding of its fundamental chemical and

biological interactions.

Core Physicochemical Data
2-Phenylpropylamine is a primary amine and a structural isomer of amphetamine.[1] Its

chemical identity and core properties are summarized below.
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Start: 25 mg of Compound

Add 0.75 mL Water

Soluble?

Test with pH paper
(pH > 8 suggests amine)

Yes

Add 0.75 mL 5% HCl

No

Soluble?

Compound is an
Organic Base (Amine)

Yes

Insoluble in Acid

No
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Preparation

Titration

Analysis

Prepare aqueous solution
of 2-Phenylpropylamine

Calibrate pH meter

Add increments of HCl titrant

Record pH and Volume

Endpoint reached?

No

Plot pH vs. Volume

Yes

Determine Half-Equivalence Point

pKa = pH at
Half-Equivalence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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